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Compound of Interest

Compound Name: Bis-T-23

Cat. No.: B1667527 Get Quote

Essential Safety and Handling Guide for Bis-T-23
For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling specialized research compounds like Bis-T-23. This

guide provides immediate and essential safety protocols, operational procedures for handling,

and disposal plans for Bis-T-23, also known as AG1717. Adherence to these guidelines is

critical for minimizing risks and ensuring a safe laboratory environment.

Bis-T-23 is a tyrphostin derivative and an HIV-I integrase inhibitor, also recognized for its role in

promoting actin-dependent dynamin oligomerization. It is primarily used in research contexts,

particularly in studies related to HIV and chronic kidney diseases. Given its bioactive nature,

proper handling and disposal are crucial.

Personal Protective Equipment (PPE)
The following personal protective equipment is essential to prevent exposure when handling

Bis-T-23. This information is compiled from standard laboratory safety protocols for similar

chemical compounds.
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PPE Category Recommended Equipment

Eye/Face Protection Safety glasses with side-shields or goggles.

Hand Protection
Compatible chemical-resistant gloves (e.g.,

nitrile rubber).

Skin and Body Protection Laboratory coat.

Respiratory Protection

A NIOSH-approved respirator is recommended

if ventilation is inadequate or for handling large

quantities.

Safe Handling and Operational Plan
A systematic approach to handling Bis-T-23 will minimize the risk of exposure and

contamination. The following workflow outlines the key steps from preparation to cleanup.
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Preparation

Handling

Cleanup & Storage

Disposal

Designate Handling Area

Gather Required PPE

Review Safety Data Sheet

Wear Appropriate PPE

Handle in Fume Hood

Avoid Inhalation of Dust/Vapors

Avoid Skin and Eye Contact

Decontaminate Work Surface

Store Properly

Dispose of Waste

Dispose of Contaminated PPE
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Workflow for Safe Handling of Bis-T-23
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Experimental Protocol: Step-by-Step Handling Procedure

Preparation:

Designate a specific area for handling Bis-T-23, preferably within a chemical fume hood.

Assemble all necessary PPE as specified in the table above.

Review the Safety Data Sheet (SDS) for Bis-T-23 before beginning any work.

Handling:

Always wear the recommended PPE, including a lab coat, safety glasses, and chemical-

resistant gloves.

Conduct all weighing and solution preparation within a certified chemical fume hood to

ensure adequate ventilation.

Avoid the formation of dust and aerosols.

Prevent direct contact with the skin, eyes, and clothing. In case of accidental contact,

follow the first aid measures outlined in the SDS.

Avoid inhalation of any dust or vapors.

Cleanup and Storage:

After handling, decontaminate all surfaces and equipment.

Store Bis-T-23 in a tightly sealed container in a cool, dry, and well-ventilated area, away

from incompatible materials.

Disposal Plan
Proper disposal of Bis-T-23 and any contaminated materials is critical to prevent environmental

contamination and ensure regulatory compliance.

Waste Disposal Workflow
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Waste Collection

Disposal Pathway

Waste Generation

Collect Solid Waste in Labeled Container Collect Liquid Waste in Labeled Container

Contact Environmental Health & Safety (EHS)

Follow Institutional and Local Regulations

Dispose as Hazardous Chemical Waste

Click to download full resolution via product page

Disposal Workflow for Bis-T-23 Waste

Step-by-Step Disposal Guidance

Waste Segregation:

Do not mix Bis-T-23 waste with other chemical waste streams unless explicitly permitted

by your institution's EHS department.

Solid Waste:

Collect any solid waste, such as contaminated gloves, weighing paper, and empty vials, in

a clearly labeled, sealed container designated for hazardous chemical waste.

Liquid Waste:
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Collect solutions containing Bis-T-23 in a labeled, leak-proof container.

Disposal:

Dispose of all Bis-T-23 waste as hazardous chemical waste.

Contact your institution's Environmental Health and Safety (EHS) office for specific

guidance on disposal procedures.

Always follow all federal, state, and local regulations for hazardous waste disposal.

By adhering to these safety and logistical protocols, researchers can confidently and safely

handle Bis-T-23 in a laboratory setting, ensuring both personal safety and environmental

protection.

To cite this document: BenchChem. [Personal protective equipment for handling Bis-T-23].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1667527#personal-protective-equipment-for-
handling-bis-t-23]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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